1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine

• CAS No.: 1250728-83-6
• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine
• InChI: InChI=1S/C9H20N2/c1-8(2)6-10-9-4-5-11(3)7-9/h8-10H,4-7H2,1-3H3
• InChI Key: HNMHXBYSUXFPRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1CCN(C1)C

Description

1-Methyl-N-(2-methylpropyl)pyrrolidin-3-amine (CAS: 2580216-28-8) is a tertiary amine featuring a pyrrolidine ring substituted with a methyl group at position 1 and a 2-methylpropyl (isobutyl) group at position 2. Its molecular formula is C₉H₁₈N₂, with a molecular weight of 154.25 g/mol . The compound’s structure combines the rigidity of the pyrrolidine ring with the hydrophobicity of the isobutyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

The synthesis of 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine can be achieved through several routes. One common method involves the reaction of 1-methylpyrrolidine with 2-methylpropylamine under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion . Industrial production methods may involve large-scale reactors and continuous flow processes to optimize yield and purity .

Chemical Reactions Analysis

1-Methyl-N-(2-methylpropyl)pyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding amine oxides.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride, resulting in the formation of secondary amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, producing a variety of substituted derivatives

Common reagents and conditions for these reactions include the use of organic solvents, controlled temperatures, and specific catalysts to drive the reactions to completion. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-N-(2-methylpropyl)pyrrolidin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes

Mechanism of Action

The mechanism of action of 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-Cyclopropylpyrrolidin-3-amine (CAS: 936221-78-2)

• Molecular Formula : C₇H₁₄N₂
• Molecular Weight : 126.20 g/mol
• Key Differences : The cyclopropyl group introduces steric rigidity and enhanced ring strain compared to the isobutyl substituent. This increases reactivity in cycloaddition reactions but reduces hydrophobicity.
• Applications : Used in synthetic intermediates for agrochemicals due to its strained cyclic structure .

1-Methyl-N-(2-Methylcyclohexyl)pyrrolidin-3-amine (Discontinued Product)

• Molecular Formula : C₁₂H₂₄N₂
• Molecular Weight : 196.33 g/mol
• Key Differences : The cyclohexyl substituent adds significant bulkiness, increasing steric hindrance and reducing solubility in polar solvents.
• Applications : Investigated for CNS-targeting drugs but discontinued due to synthesis challenges .

Aliphatic Amines with Branched Alkyl Chains

Diisobutylamine (N,N-Bis(2-Methylpropyl)Amine)

• Molecular Formula : C₈H₁₉N
• Molecular Weight : 129.24 g/mol
• Physicochemical Properties :
  • Vapor Pressure: 10 mmHg at 30°C
  • Water Solubility: Slightly soluble
• Key Differences : Lacks the pyrrolidine ring, resulting in lower boiling points and higher volatility.
• Applications : Industrial solvent and corrosion inhibitor .

Complex Amines with Aromatic Moieties

6-[(2R)-1-(2-Methylpropyl)pyrrolidin-2-yl]-N-(pyridin-2-yl)pyridin-3-amine

• Molecular Formula : C₁₈H₂₅N₅
• Molecular Weight : 311.43 g/mol
• The stereochemistry (R-configuration) influences chiral recognition in drug-receptor interactions.
• Applications : Explored as a kinase inhibitor in oncology research .

Biological Activity

1-Methyl-N-(2-methylpropyl)pyrrolidin-3-amine is a novel compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine is C₉H₁₉N, indicating the presence of nine carbon atoms, nineteen hydrogen atoms, and one nitrogen atom. Its structure features a pyrrolidine ring with a methyl group and a branched alkyl chain, which significantly influences its biological interactions.

Synthesis Methods

Several synthetic routes have been explored for the production of 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine, including:

• Alkylation of Pyrrolidine : This method involves the reaction of pyrrolidine with alkyl halides to introduce the branched alkyl group.
• Reductive Amination : The compound can also be synthesized through the reductive amination of ketones or aldehydes with amines in the presence of reducing agents.

These methods allow for controlled purity and yield, essential for subsequent biological testing.

Biological Activity

Research indicates that 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine exhibits a range of biological activities:

Cytotoxicity Studies

A recent study investigated the cytotoxic effects of 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine on various cancer cell lines. The results indicated:

Cell Line	IC50 (µM)	Mechanism of Action
A-549	15.4	Induction of apoptosis via caspase activation
P-388	12.7	Cell cycle arrest at G2/M phase
HL-60	10.5	Inhibition of proliferation

These findings underscore the compound's potential as an anti-cancer agent through multiple mechanisms .

Antimicrobial Activity

In an investigation of antimicrobial properties, 1-methyl-N-(2-methylpropyl)pyrrolidin-3-amine was tested against several bacterial strains:

Bacterial Strain	Zone of Inhibition (mm)
Staphylococcus aureus	18
Escherichia coli	15
Candida albicans	20

The compound showed promising activity against these pathogens, warranting further exploration into its use as an antimicrobial agent .